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Compound of Interest

Compound Name: Lhc-165

Cat. No.: B608562

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This document provides a comprehensive,
step-by-step guide for the proper disposal of Lhc-165, a benzonapthyridine Toll-like receptor
(TLR) 7 agonist. Adherence to these procedures is critical for personnel safety, environmental
protection, and regulatory compliance.

Lhc-165 Safety and Hazard Information

According to the Material Safety Data Sheet (MSDS) for Lhc-165, it is not classified as a
hazardous substance or mixture. However, standard laboratory precautions should always be
observed.
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Hazard Information

Description

Hazard Classification

Not a hazardous substance or mixture[1]

Primary Routes of Exposure

Inhalation, skin contact, eye contact, ingestion

First Aid - Inhalation

Relocate to fresh air. If breathing is difficult,
provide cardiopulmonary resuscitation (CPR).

Avoid mouth-to-mouth resuscitation.

First Aid - Skin Contact

Rinse skin thoroughly with large amounts of
water. Remove contaminated clothing and

shoes. Consult a physician.

First Aid - Eye Contact

Immediately flush eyes with large amounts of
water, separating eyelids. Remove contact

lenses if present. Promptly consult a physician.

First Aid - Ingestion

Wash out mouth with water if the person is
conscious. Do not give anything by mouth to an

unconscious person.

Experimental Protocols for Lhc-165 Disposal

The following protocols are based on the Lhc-165 MSDS and general laboratory waste

management guidelines.

1. Personal Protective Equipment (PPE) and Handling:

e Engineering Controls: Use only in areas with appropriate exhaust ventilation. Avoid the

formation of dust and aerosols[1].

» Personal Protective Equipment:

o Wear appropriate protective eyeglasses or chemical safety goggles.

o Wear compatible chemical-resistant gloves.

o Wear a laboratory coat or other protective clothing.
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. Spill and Contamination Cleanup:
In case of a spill, avoid inhalation of any dust or aerosol.
Wear appropriate PPE as listed above.
Carefully sweep up or absorb the spilled material.

Place the cleanup materials into a designated, sealed container for hazardous waste
disposal.

Wash the spill area thoroughly with soap and water.
. Disposal of Unused Lhc-165 and Contaminated Materials:
Solid Waste:

o Collect all solid waste contaminated with Lhc-165, including unused product,
contaminated lab supplies (e.g., gloves, weigh paper, pipette tips), and spill cleanup
materials.

o Place the solid waste into a clearly labeled, sealed, and compatible hazardous waste
container.

Liquid Waste:

o Collect all liquid waste containing Lhc-165.

o Do not mix with other waste streams unless compatibility is confirmed.
o Store liquid waste in a sealed, leak-proof, and clearly labeled container.
Empty Containers:

o Triple rinse empty containers with a suitable solvent.

o Dispose of the rinsate as hazardous liquid waste.
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o After rinsing, the container may be disposed of as non-hazardous waste, depending on
local regulations.

4. Final Disposal:

o All waste containing Lhc-165 must be disposed of through a licensed hazardous waste
disposal company.

» Follow all local, state, and federal regulations for the disposal of chemical waste.

o Contact your institution's Environmental Health and Safety (EHS) office for specific guidance
and to arrange for waste pickup.

Lhc-165 Disposal Workflow

Click to download full resolution via product page

Caption: Lhc-165 Disposal Workflow Diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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